Cas no 202584-24-5 (1-methyl-1H-Indole-6-acetonitrile)

1-Methyl-1H-indole-6-acetonitrile is a versatile heterocyclic compound primarily used as an intermediate in organic synthesis and pharmaceutical research. Its indole core structure, functionalized with a nitrile group at the 6-position and a methyl group at the 1-position, makes it valuable for constructing complex molecules, particularly in medicinal chemistry. The nitrile moiety offers reactivity for further derivatization, enabling applications in the development of bioactive compounds. This compound exhibits high purity and stability, ensuring reliable performance in synthetic workflows. Its well-defined structure and synthetic utility make it a preferred choice for researchers working on indole-based scaffolds in drug discovery and fine chemical synthesis.
1-methyl-1H-Indole-6-acetonitrile structure
202584-24-5 structure
Product Name:1-methyl-1H-Indole-6-acetonitrile
CAS No:202584-24-5
MF:C11H10N2
MW:170.210502147675
CID:1108700
PubChem ID:84765790
Update Time:2025-06-07

1-methyl-1H-Indole-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-1H-Indole-6-acetonitrile
    • SCHEMBL16587406
    • EN300-782001
    • 2-(1-methyl-1H-indol-6-yl)acetonitrile
    • 202584-24-5
    • Inchi： 1S/C11H10N2/c1-13-7-5-10-3-2-9(4-6-12)8-11(10)13/h2-3,5,7-8H,4H2,1H3
    • InChI Key： DOJDSKGYEPJCLL-UHFFFAOYSA-N
    • SMILES： N1(C)C=CC2C=CC(CC#N)=CC1=2

Computed Properties

  • Exact Mass: 170.084398327g/mol
  • Monoisotopic Mass: 170.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 28.7Ų

1-methyl-1H-Indole-6-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-782001-0.05g
2-(1-methyl-1H-indol-6-yl)acetonitrile
 202584-24-5 95%
0.05g
 $1308.0 2024-05-22
Enamine
EN300-782001-0.1g
2-(1-methyl-1H-indol-6-yl)acetonitrile
 202584-24-5 95%
0.1g
 $1371.0 2024-05-22
Enamine
EN300-782001-0.25g
2-(1-methyl-1H-indol-6-yl)acetonitrile
 202584-24-5 95%
0.25g
 $1432.0 2024-05-22
Enamine
EN300-782001-0.5g
2-(1-methyl-1H-indol-6-yl)acetonitrile
 202584-24-5 95%
0.5g
 $1495.0 2024-05-22
Enamine
EN300-782001-1.0g
2-(1-methyl-1H-indol-6-yl)acetonitrile
 202584-24-5 95%
1.0g
 $1557.0 2024-05-22
Enamine
EN300-782001-2.5g
2-(1-methyl-1H-indol-6-yl)acetonitrile
 202584-24-5 95%
2.5g
 $3051.0 2024-05-22
Enamine
EN300-782001-5.0g
2-(1-methyl-1H-indol-6-yl)acetonitrile
 202584-24-5 95%
5.0g
 $4517.0 2024-05-22
Enamine
EN300-782001-10.0g
2-(1-methyl-1H-indol-6-yl)acetonitrile
 202584-24-5 95%
10.0g
 $6697.0 2024-05-22

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